Cas no 106015-07-0 (2-Benzoxazolecarboxylic acid, 5-chloro-6-nitro-, methyl ester)
106015-07-0 structure
Product Name:2-Benzoxazolecarboxylic acid, 5-chloro-6-nitro-, methyl ester
CAS No:106015-07-0
MF:C9H5ClN2O5
MW:256.59940123558
CID:1178786
PubChem ID:20229689
Update Time:2025-04-20
2-Benzoxazolecarboxylic acid, 5-chloro-6-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzoxazolecarboxylic acid, 5-chloro-6-nitro-, methyl ester
- Methyl 5-chloro-6-nitro-2-benzoxazolecarboxylate
- SCHEMBL10828924
- DTXSID201237636
- 106015-07-0
-
- Inchi: 1S/C9H5ClN2O5/c1-16-9(13)8-11-5-2-4(10)6(12(14)15)3-7(5)17-8/h2-3H,1H3
- InChI Key: KKOZUQNDSUOGSA-UHFFFAOYSA-N
- SMILES: ClC1=CC2=C(C=C1[N+](=O)[O-])OC(C(=O)OC)=N2
Computed Properties
- Exact Mass: 255.98875
- Monoisotopic Mass: 255.9886990g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- PSA: 95.47
2-Benzoxazolecarboxylic acid, 5-chloro-6-nitro-, methyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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